Cas no 82983-02-6 (7-ethyl-7H-pyrrolo[1'',2'':1,6]pyrazino[2,3-c]carbazol-10-amine)

• Product name: 7-ethyl-7H-pyrrolo[1'',2'':1,6]pyrazino[2,3-c]carbazol-10-amine
• CAS No: 82983-02-6
• MF: C₁₉H₁₆N₄
• MW: 300.3571434021
• CID: 988407
• PubChem ID: 341748

7-ethyl-7H-pyrrolo[1'',2'':1,6]pyrazino[2,3-c]carbazol-10-amine Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-7H-pyrrolo[1'',2'':1,6]pyrazino[2,3-c]carbazol-10-amine
• amino-12-ethyl-9-pyrrolo<1',2':1,2>pyrazino<6,5-c>carbazole
• NSC-374976
• ARHLHTGQNJLJLO-UHFFFAOYSA-
• DTXSID20321421
• 82983-02-6
• NSC374976
• InChI=1/C19H16N4/c1-2-22-15-6-5-12(20)10-14(15)18-16(22)7-8-17-19(18)21-11-13-4-3-9-23(13)17/h3-11H,2,20H2,1H3

• Inchi： InChI=1S/C19H16N4/c1-2-22-15-6-5-12(20)10-14(15)18-16(22)7-8-17-19(18)21-11-13-4-3-9-23(13)17/h3-11H,2,20H2,1H3
• InChI Key： ARHLHTGQNJLJLO-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C=C(C=C2)N)C3=C1C=CC4=C3N=CC5=CC=CN45

Computed Properties

• Exact Mass: 300.137496527g/mol
• Monoisotopic Mass: 300.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.2Ų